Cas no 14570-43-5 (2-Propyl-1H-indene-1,3(2H)-dione)

• Product Name: 2-Propyl-1H-indene-1,3(2H)-dione
• CAS No: 14570-43-5
• MF: C₁₂H₁₂O₂
• MW: 188.222483634949
• CID: 2778002
• PubChem ID: 12353876
• Update Time: 2025-10-28

2-Propyl-1H-indene-1,3(2H)-dione Chemical and Physical Properties

Names and Identifiers

• DTXSID70493546
• VZ394Z9UBN
• 1H-Indene-1,3(2H)-dione, 2-propyl
• CHEMBL40812
• 2-Propyl-1,3-indandione
• 2-Propyl-2,3-dihydro-1H-indene-1,3-dione
• 1H-Indene-1,3(2H)-dione, 2-propyl-
• 2-Propyl-1H-indene-1,3(2H)-dione
• 1,3-Indandione, 2-propyl
• 14570-43-5

• Inchi： 1S/C12H12O2/c1-2-5-10-11(13)8-6-3-4-7-9(8)12(10)14/h3-4,6-7,10H,2,5H2,1H3
• InChI Key： BTUGIQXMTXBZCK-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C1CCC)=O

Computed Properties

• Exact Mass: 188.083729621Da
• Monoisotopic Mass: 188.083729621Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 34.1Ų

Additional information on 2-Propyl-1H-indene-1,3(2H)-dione

Introduction to 2-Propyl-1H-indene-1,3(2H)-dione (CAS No. 14570-43-5)

2-Propyl-1H-indene-1,3(2H)-dione, identified by its Chemical Abstracts Service (CAS) number 14570-43-5, is a heterocyclic compound that has garnered significant attention in the field of organic synthesis and pharmaceutical research. This dione derivative, featuring a propyl-substituted indene core, exhibits unique structural and chemical properties that make it a valuable intermediate in the development of various bioactive molecules.

The molecular structure of 2-propyl-1H-indene-1,3(2H)-dione consists of a benzene ring fused with a cyclopentene ring, with two carbonyl groups (C=O) positioned at the 1 and 3 positions relative to the indene scaffold. The presence of the propyl group at the 2-position introduces steric and electronic influences that modulate the reactivity and functionality of the molecule. This compound serves as a versatile building block in synthetic chemistry, enabling the construction of more complex scaffolds through various functionalization strategies.

In recent years, 2-propyl-1H-indene-1,3(2H)-dione has been explored for its potential applications in medicinal chemistry. Its rigid aromatic core and electron-withdrawing dione groups make it an attractive candidate for designing small-molecule inhibitors targeting specific biological pathways. For instance, studies have demonstrated its utility in generating derivatives with antimicrobial and anti-inflammatory properties. The compound’s ability to undergo selective modifications at multiple sites allows chemists to fine-tune its pharmacological profile, making it a promising scaffold for drug discovery efforts.

One of the most compelling aspects of CAS No. 14570-43-5 is its role in facilitating the synthesis of complex heterocycles. The indene-dione moiety is particularly interesting because it can be further functionalized through cross-coupling reactions, oxidation processes, or nucleophilic additions. These transformations enable the creation of diverse libraries of compounds for high-throughput screening (HTS) in drug discovery programs. Recent advances in flow chemistry have also highlighted the potential of 2-propyl-1H-indene-1,3(2H)-dione as a key intermediate in continuous manufacturing processes, improving yield and scalability.

The pharmacological relevance of this compound has been further underscored by computational studies predicting its interaction with biological targets. Molecular docking simulations have shown that derivatives of 2-propyl-1H-indene-1,3(2H)-dione can bind to enzymes and receptors involved in metabolic disorders and neurodegenerative diseases. These findings align with emerging research trends that emphasize the importance of heterocyclic compounds in addressing unmet medical needs. Additionally, green chemistry principles have been applied to optimize synthetic routes for CAS No. 14570-43-5, reducing waste and improving sustainability in laboratory practices.

In industrial applications, 2-propyl-1H-indene-1,3(2H)-dione has found utility as a precursor in the production of specialty chemicals and polymers. Its structural features contribute to the development of materials with enhanced thermal stability and mechanical strength. Furthermore, researchers are investigating its potential as a chiral building block for asymmetric synthesis, where enantiomerically pure compounds are crucial for pharmaceutical applications. The growing demand for such intermediates reflects the broader trend toward precision chemistry in both academic and industrial settings.

The future prospects for 14570-43-5 are promising, with ongoing research exploring new synthetic methodologies and biological applications. Collaborative efforts between synthetic chemists and biologists are expected to yield novel derivatives with improved efficacy and reduced side effects. As computational tools become more sophisticated, virtual screening approaches will likely accelerate the identification of lead compounds derived from this scaffold. This synergy between experimental chemistry and computational modeling underscores the dynamic nature of modern drug discovery.

In conclusion,2-propyl-1H-indene-1,3(2H)-dione (CAS No.14570-43-5) represents a multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural attributes make it an invaluable tool for developing new drugs, materials, and synthetic strategies. As advancements continue to emerge, this dione derivative will undoubtedly remain at the forefront of innovation in organic chemistry and pharmaceutical science.